Cas no 482345-81-3 (N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 482345-81-3
• MF: C₁₇H₁₆N₂O₆S
• MW: 376.383743286133
• CID: 5477316
• Update Time: 2025-06-07

N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-2(3H)-acetamide, N-(3,4-dimethoxyphenyl)-3-oxo-, 1,1-dioxide
• N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

• Inchi： 1S/C17H16N2O6S/c1-24-13-8-7-11(9-14(13)25-2)18-16(20)10-19-17(21)12-5-3-4-6-15(12)26(19,22)23/h3-9H,10H2,1-2H3,(H,18,20)
• InChI Key： NTDOPJQTJWWJQQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=CC=C(OC)C(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

Professional Introduction to N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide and CAS No 482345-81-3

N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 482345-81-3, represents a convergence of advanced heterocyclic chemistry and medicinal innovation. The molecular framework of this compound incorporates elements that are highly relevant to contemporary research in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structural composition of N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is characterized by a benzothiazole core, which is a well-known pharmacophore in medicinal chemistry. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1,1,3-trioxo group in the benzothiazole moiety enhances its reactivity and functionality, making it a valuable scaffold for further chemical modifications. These modifications can be tailored to optimize the pharmacokinetic and pharmacodynamic profiles of the compound.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity relevant to metabolic disorders and cancer. The acetamide functional group in N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide suggests potential interactions with biological targets such as kinases and proteases. These interactions are critical for regulating cellular processes that are often dysregulated in pathological conditions. The dimethoxyphenyl substituent further contributes to the compound's solubility and bioavailability, which are essential factors for drug efficacy.

The synthesis of N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and cyclization strategies have been pivotal in constructing the complex heterocyclic core. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in pharmaceutical research.

The biological evaluation of N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide has revealed promising activities in preclinical models. Studies indicate that this compound exhibits inhibitory effects on certain enzymes implicated in cancer progression and inflammation. The mechanism of action appears to involve interference with key signaling pathways that drive pathological processes. These findings have positioned N-(3,4-dimethoxyphenyl)-2-(1,1,3-trioxo-2,